Cas no 866895-65-0 (4-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-3-(4-methylbenzoyl)quinoline)

• Product Name: 4-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-3-(4-methylbenzoyl)quinoline
• CAS No: 866895-65-0
• MF: C₂₇H₂₅NO₄S
• MW: 459.556706190109
• CID: 5944049
• PubChem ID: 2150604
• Update Time: 2025-05-23

4-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-3-(4-methylbenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-3-(4-methylbenzoyl)quinoline
• [4-(3,4-dimethylphenyl)sulfonyl-6-ethoxyquinolin-3-yl]-(4-methylphenyl)methanone
• F1607-0572
• AKOS001859841
• (4-((3,4-dimethylphenyl)sulfonyl)-6-ethoxyquinolin-3-yl)(p-tolyl)methanone
• 866895-65-0

• Inchi： 1S/C27H25NO4S/c1-5-32-21-11-13-25-23(15-21)27(33(30,31)22-12-8-18(3)19(4)14-22)24(16-28-25)26(29)20-9-6-17(2)7-10-20/h6-16H,5H2,1-4H3
• InChI Key： YSSPWOQEZLGDGJ-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(C)C(C)=C2)(=O)=O)C2C(N=C1)=CC=C(OCC)C=2)(C1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 459.15042945g/mol
• Monoisotopic Mass: 459.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 81.7Ų

Additional information on 4-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-3-(4-methylbenzoyl)quinoline

Recent Advances in the Study of 4-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-3-(4-methylbenzoyl)quinoline (CAS: 866895-65-0)

The compound 4-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-3-(4-methylbenzoyl)quinoline (CAS: 866895-65-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinoline derivative exhibits unique structural features that make it a promising candidate for drug development, particularly in the areas of oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific protein kinases involved in cell proliferation and inflammation. In vitro studies have demonstrated that 4-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-3-(4-methylbenzoyl)quinoline exhibits potent inhibitory activity against kinases such as JAK2 and PI3K, which are critical targets in cancer and autoimmune disorders. The compound's selectivity profile suggests a favorable safety margin, reducing the likelihood of off-target effects.

Pharmacokinetic studies have further highlighted the compound's potential as a viable drug candidate. Investigations in rodent models revealed that 4-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-3-(4-methylbenzoyl)quinoline has good oral bioavailability and a reasonable half-life, supporting its suitability for oral administration. Additionally, metabolic stability studies indicated that the compound undergoes minimal hepatic degradation, which could translate to reduced dosing frequency in clinical settings.

Recent preclinical efficacy studies have provided encouraging results. In xenograft models of solid tumors, the compound demonstrated significant tumor growth inhibition, with minimal adverse effects on normal tissues. These findings suggest that 4-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-3-(4-methylbenzoyl)quinoline could be a valuable addition to the arsenal of targeted therapies for cancer. Moreover, its anti-inflammatory properties have been validated in models of rheumatoid arthritis, where it reduced joint inflammation and bone erosion.

Despite these promising results, challenges remain in the development of 4-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-3-(4-methylbenzoyl)quinoline as a therapeutic agent. Issues such as solubility and formulation optimization need to be addressed to enhance its clinical applicability. Future research directions may include structural modifications to improve its physicochemical properties and further elucidate its molecular interactions with target proteins.

In conclusion, 4-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-3-(4-methylbenzoyl)quinoline (CAS: 866895-65-0) represents a promising compound with significant therapeutic potential. Its dual activity in oncology and inflammation, coupled with favorable pharmacokinetic properties, positions it as a strong candidate for further development. Continued research efforts will be essential to fully realize its clinical benefits and address existing challenges.